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Compound of Interest

Compound Name: Methyl 2-cyano-4-nitrobenzoate

CAS No.: 1628431-64-0; 1804177-30-7

Cat. No.: B3019543

Get Quote

CAS Number: 1804177-30-7

Foreword for the Research Professional
This document serves as a comprehensive technical guide on Methyl 2-cyano-4-
nitrobenzoate. As a Senior Application Scientist, it is my intention to provide not just a

collection of data, but a synthesized resource that offers practical insights for researchers,

scientists, and professionals in drug development. The landscape of chemical intermediates is

vast, and the utility of a specific molecule is often understood through its structural context and

the reactivity of its functional groups. For Methyl 2-cyano-4-nitrobenzoate, while direct,

extensive literature is sparse, a wealth of knowledge can be gleaned from the chemistry of its

isomers and related nitroaromatic compounds. This guide is structured to provide a thorough

understanding of this compound, transparently noting where data is inferred from structurally

similar molecules and empowering the user with the foundational knowledge to safely handle

and strategically employ this versatile chemical intermediate.
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Section 1: Core Identity and Physicochemical
Properties
Methyl 2-cyano-4-nitrobenzoate is a substituted aromatic compound with the Chemical

Abstracts Service (CAS) registry number 1804177-30-7. Its molecular structure, featuring a

methyl ester, a cyano group, and a nitro group attached to a benzene ring, makes it a valuable

intermediate in organic synthesis. The electron-withdrawing nature of the nitro and cyano

groups, ortho and para to the methyl ester respectively, significantly influences the reactivity of

the aromatic ring and the ester moiety.

Due to the limited availability of specific experimental data for Methyl 2-cyano-4-
nitrobenzoate, the following table includes predicted properties and data from its close isomer,

Methyl 4-cyano-2-nitrobenzoate (CAS: 52449-76-0), to provide a reasonable estimation for

handling and experimental design.

Property
Value (Methyl 2-
cyano-4-
nitrobenzoate)

Value (Isomer:
Methyl 4-cyano-2-
nitrobenzoate)

Source

Molecular Formula C₉H₆N₂O₄ C₉H₆N₂O₄ -

Molecular Weight 206.16 g/mol 206.16 g/mol -

Boiling Point
Predicted: 337.1±32.0

°C

337.1±32.0 °C

(Predicted)
[1]

Density
Predicted: 1.39±0.1

g/cm³

1.39±0.1 g/cm³

(Predicted)
[1]

LogP Predicted: 2.26 2.26 [1]

It is imperative for researchers to independently verify these properties through appropriate

analytical techniques.

Section 2: Synthesis and Mechanistic
Considerations
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A definitive, published synthesis protocol specifically for Methyl 2-cyano-4-nitrobenzoate is

not readily available in peer-reviewed literature. However, a logical synthetic pathway can be

proposed based on established organic chemistry principles and synthesis routes for

analogous compounds. A plausible approach would involve the esterification of 2-cyano-4-

nitrobenzoic acid.

Proposed Synthetic Workflow
The synthesis can be envisioned as a two-step process starting from 2-cyano-4-nitrotoluene.

2-Cyano-4-nitrotoluene Oxidation 2-Cyano-4-nitrobenzoic Acid Esterification
(Methanol, Acid Catalyst)

Methyl 2-cyano-4-nitrobenzoate
(CAS: 1804177-30-7)

Click to download full resolution via product page

Caption: Proposed synthesis of Methyl 2-cyano-4-nitrobenzoate.

Experimental Protocol (Hypothetical)
Step 1: Oxidation of 2-Cyano-4-nitrotoluene to 2-Cyano-4-nitrobenzoic Acid

Rationale: The methyl group on the nitrotoluene precursor needs to be oxidized to a

carboxylic acid. Strong oxidizing agents are typically required for this transformation.

Procedure:

To a solution of 2-cyano-4-nitrotoluene in a suitable solvent (e.g., pyridine-water mixture),

add a strong oxidizing agent such as potassium permanganate (KMnO₄) portion-wise.

Heat the reaction mixture under reflux for several hours until the starting material is

consumed (monitored by TLC).

Cool the mixture and filter off the manganese dioxide byproduct.

Acidify the filtrate with a strong acid (e.g., HCl) to precipitate the 2-cyano-4-nitrobenzoic

acid.
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Collect the solid product by filtration, wash with cold water, and dry.

Step 2: Esterification of 2-Cyano-4-nitrobenzoic Acid

Rationale: The carboxylic acid is converted to its methyl ester via Fischer esterification.

Procedure:

Suspend 2-cyano-4-nitrobenzoic acid in an excess of methanol.

Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

Heat the mixture under reflux for several hours.

Cool the reaction and neutralize the acid catalyst with a mild base (e.g., sodium

bicarbonate solution).

Extract the product into an organic solvent (e.g., ethyl acetate), wash with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure to yield Methyl 2-
cyano-4-nitrobenzoate.

Section 3: Applications in Chemical Synthesis and
Drug Discovery
While specific applications for Methyl 2-cyano-4-nitrobenzoate are not extensively

documented, its structural motifs suggest significant potential as a versatile intermediate in the

synthesis of complex organic molecules. Its isomer, Methyl 4-cyano-2-nitrobenzoate, is utilized

as a starting material in the preparation of the herbicide mesosulfuron-methyl, highlighting the

role of such compounds in agrochemical synthesis.[2]

The functional groups of Methyl 2-cyano-4-nitrobenzoate offer multiple avenues for further

chemical transformations:

Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine, which

is a cornerstone of many synthetic pathways, enabling the formation of amides,

sulfonamides, and heterocyclic systems.
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Nucleophilic Aromatic Substitution: The electron-withdrawing groups activate the aromatic

ring for nucleophilic aromatic substitution, allowing for the introduction of various functional

groups.

Hydrolysis of the Ester and Cyano Groups: These groups can be hydrolyzed to the

corresponding carboxylic acid and amide or carboxylic acid, respectively, providing further

synthetic handles.

The presence of these functional groups makes Methyl 2-cyano-4-nitrobenzoate a promising

building block for the synthesis of pharmaceutical ingredients and other fine chemicals. For

instance, the synthesis of the V2 receptor antagonist tolvaptan involves the use of 2-methyl-4-

nitrobenzoic acid, a related precursor.[3]

Illustrative Reaction Pathway

Methyl 2-cyano-4-nitrobenzoate

Selective Nitro Reduction
(e.g., H₂, Pd/C)

Methyl 2-cyano-4-aminobenzoate

Amide Coupling Cyclization Reactions

Amide Derivatives Heterocyclic Scaffolds

Click to download full resolution via product page
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Caption: Potential synthetic transformations of Methyl 2-cyano-4-nitrobenzoate.

Section 4: Safety, Handling, and Storage
Specific safety data for Methyl 2-cyano-4-nitrobenzoate is not available. Therefore, a

cautious approach based on the safety profiles of related nitroaromatic compounds is essential.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[4][5]

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[5]

Handling: Avoid contact with skin and eyes. Do not ingest. Wash hands thoroughly after

handling.[4][5]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[6]

First Aid Measures (Inferred):

In case of skin contact: Wash off with soap and plenty of water.[4]

In case of eye contact: Flush eyes with water as a precaution.[4]

If inhaled: Move the person into fresh air.[4]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[4]

Always consult the material safety data sheet (MSDS) provided by the supplier before handling

any chemical.

Section 5: Conclusion and Future Outlook
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Methyl 2-cyano-4-nitrobenzoate (CAS: 1804177-30-7) represents a chemical intermediate

with considerable, albeit largely unexplored, potential. Its utility is inferred from the rich

chemistry of its functional groups and the demonstrated applications of its isomers in various

fields, including agrochemicals and pharmaceuticals. This guide has aimed to provide a

balanced and realistic overview, combining confirmed information with logical, science-based

extrapolations. It is our hope that this document will not only serve as a practical reference but

also stimulate further research into the properties and applications of this intriguing molecule.

As with any compound with limited public data, the onus is on the researcher to proceed with

caution, employing robust analytical and safety protocols to unlock its full synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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